3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide

• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide
• InChI: InChI=1S/C20H25NO3/c1-20(2,3)15-19(22)21-16-9-11-18(12-10-16)24-14-13-23-17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3,(H,21,22)
• InChI Key: IYXKXUKLNUGVKZ-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(=O)NC1=CC=C(C=C1)OCCOC2=CC=CC=C2

Description

3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide, also known as GW501516, is a synthetic drug that has been extensively researched for its potential as a performance-enhancing drug. It is classified as a selective agonist of the peroxisome proliferator-activated receptor delta (PPAR-δ) and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide is a selective agonist of PPAR-δ, a nuclear receptor that plays a key role in regulating lipid metabolism and energy homeostasis. Activation of PPAR-δ by 3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which can improve endurance and metabolic function.
Biochemical and Physiological Effects:
3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide has a range of biochemical and physiological effects, including increased endurance, improved cardiovascular performance, and enhanced metabolic function. It has been shown to increase the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, leading to improved energy metabolism.

Advantages and Limitations for Lab Experiments

3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide has several advantages for use in lab experiments, including its high potency and specificity for PPAR-δ. However, it also has limitations, such as its potential for off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research on 3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide, including further investigation of its potential as a treatment for metabolic disorders, as well as its effects on other physiological systems such as the immune system and the central nervous system. Additionally, there is a need for more research on the safety and toxicity of 3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide, particularly with regard to long-term use and potential adverse effects.

Synthesis Methods

The synthesis of 3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide involves the reaction of 4-(2-phenoxyethoxy)benzaldehyde with 3,3-dimethylbutyryl chloride in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

3,3-dimethyl-N-[4-(2-phenoxyethoxy)phenyl]butanamide has been widely studied for its potential as a performance-enhancing drug. It has been shown to increase endurance and improve cardiovascular performance in animal models. Additionally, it has been investigated for its potential as a treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia.